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Compound of Interest

Compound Name: Srg-II-19F

Cat. No.: B15139801 Get Quote

Disclaimer: The designation "Srg-II-19F" does not correspond to a recognized chemical

compound in standard chemical databases. As such, a specific Safety Data Sheet (SDS) is

unavailable. The following procedures are based on a hypothetical risk assessment for a

potent, hazardous research compound and should be adapted based on the known properties

and SDS of any actual chemical being handled. Always refer to your institution's Environmental

Health and Safety (EHS) office for specific guidance.

This document provides a framework for the safe disposal of a hypothetical hazardous

chemical, "Srg-II-19F," intended for use by researchers, scientists, and drug development

professionals. The procedures outlined are designed to minimize risk to personnel and the

environment.

Hazard Assessment and Data Summary
Prior to handling or disposal, a thorough hazard assessment is mandatory. The information

required for this assessment is typically found in the compound's SDS. The table below

summarizes the critical data points that must be considered for Srg-II-19F, with hypothetical

example data included for illustrative purposes.
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Parameter
Hypothetical Data for Srg-II-

19F
Implication for Disposal

Physical State Solid (crystalline powder)

Risk of airborne particulates;

requires careful handling to

avoid dust generation.

Solubility
Soluble in DMSO, Ethanol;

Insoluble in water

Waste streams must be

segregated by solvent.

Aqueous solutions are not a

suitable disposal method.

pH Not Applicable (as solid)

Consider the pH of any

solutions prepared with this

compound.

GHS Hazard Class

Acute Toxicity (Oral, Dermal,

Inhalation), Carcinogenicity,

Specific Target Organ Toxicity

High level of personal

protective equipment (PPE)

required. All waste is

considered hazardous.

Reactivity

Stable under normal

conditions. Avoid strong

oxidizing agents.

Segregate waste from

incompatible chemicals.

Storage
Store at 2-8°C, desiccated,

protected from light.

Inactivation procedures may

be required before disposal.

Detailed Disposal Protocol
This protocol outlines the step-by-step process for the safe disposal of Srg-II-19F waste,

including contaminated labware and unused stock.

2.1 Personal Protective Equipment (PPE)

A high level of PPE is required at all times when handling Srg-II-19F waste:

Gloves: Double-gloving with nitrile gloves is mandatory. The outer glove should be changed

immediately upon contamination.
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Eye Protection: Chemical splash goggles are required.

Lab Coat: A disposable, back-closing lab coat should be worn over standard laboratory attire.

Respiratory Protection: A fit-tested N95 respirator or higher is required when handling the

solid compound or any procedure that could generate aerosols.

2.2 Waste Segregation and Containment

Proper segregation of hazardous waste is critical.

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, and vials.

Collect in a dedicated, clearly labeled, puncture-proof hazardous waste container lined

with a heavy-duty plastic bag.

The container must be labeled: "Hazardous Waste: Srg-II-19F (Solid)" and include the

appropriate hazard pictograms.

Liquid Waste:

Segregate based on the solvent system (e.g., "Srg-II-19F in DMSO," "Srg-II-19F in

Ethanol").

Collect in a dedicated, leak-proof, and chemically compatible hazardous waste container

(e.g., a glass or polyethylene bottle).

The container must be labeled: "Hazardous Waste: Srg-II-19F (Liquid)" and specify the

solvent and approximate concentration.

Do not mix aqueous and organic waste streams.

Unused Stock Compound:

Unused or expired Srg-II-19F solid must be disposed of as hazardous chemical waste.
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Do not attempt to dispose of it down the drain or in regular trash.

The original vial should be placed in the solid hazardous waste container.

2.3 Spill Management

In the event of a spill:

Evacuate: Immediately alert others in the area and evacuate if the spill is large or if there is a

risk of airborne powder.

Secure the Area: Restrict access to the spill area.

Don PPE: Put on the appropriate PPE as described in section 2.1.

Contain the Spill:

For Solids: Gently cover the spill with absorbent pads or a spill pillow to prevent dust from

becoming airborne. Do not dry sweep.

For Liquids: Cover with a chemical absorbent material, working from the outside of the

spill inwards.

Clean the Spill:

Carefully collect the absorbent material and contaminated debris using forceps or a scoop.

Place all materials into the designated solid hazardous waste container.

Decontaminate the spill surface with a suitable solvent (e.g., 70% ethanol), followed by a

laboratory detergent and water. All cleaning materials must also be disposed of as

hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS office, regardless of size.

2.4 Final Disposal Procedure

Ensure all waste containers are securely sealed and properly labeled.
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Complete a hazardous waste pickup request form as required by your institution's EHS

department.

Store the sealed waste containers in a designated, secure satellite accumulation area until

they are collected by trained EHS personnel.

Visual Workflow for Srg-II-19F Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Srg-II-19F waste.
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Start: Generate Srg-II-19F Waste

Identify Waste Type Accidental Spill

 If Spill Occurs 

Solid Waste
(Gloves, Tips, Vials)

 Solid 

Liquid Waste
(Solutions)

 Liquid 

Unused/Expired Stock
(Solid Compound)

 Unused Stock 

Place in Labeled
Solid Hazardous Waste Container

Segregate by Solvent
and Place in Labeled

Liquid Waste Container

Follow Spill Management Protocol
(Evacuate, Secure, Clean)

Securely Seal and Label
All Waste Containers

Collect Spill Debris into
Solid Hazardous Waste Container

Store in Designated Satellite
Accumulation Area

Request EHS Pickup

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of hypothetical Srg-II-19F waste.
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To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Srg-II-19F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139801#srg-ii-19f-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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